Cas no 2648920-62-9 ((2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid
• CAS No: 2648920-62-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6038927
• PubChem ID: 165516132
• Update Time: 2025-06-10

(2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid
• 2648920-62-9
• EN300-1502197
• (2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3-methylbutanoic acid

• Inchi： 1S/C27H32N2O5/c1-16(2)25(26(31)32)29-24(30)14-17-11-12-18(13-17)28-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23,25H,11-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18?,25-/m0/s1
• InChI Key： ILNJUTOPJBWKGO-KRFIBBNCSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(N[C@H](C(=O)O)C(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid

Comprehensive Overview of (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid (CAS No. 2648920-62-9)

The compound (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid, identified by CAS No. 2648920-62-9, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its structural complexity, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclopentyl backbone, makes it a valuable intermediate in the development of bioactive peptides and small-molecule therapeutics. Researchers and industry professionals frequently search for "Fmoc-protected amino acid derivatives" or "peptide synthesis building blocks," reflecting its critical role in modern drug discovery.

In recent years, the demand for high-purity chiral compounds like (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid has surged due to advancements in targeted drug delivery and personalized medicine. The compound’s unique stereochemistry enables precise interactions with biological targets, a feature highly sought after in the design of enzyme inhibitors and GPCR modulators. Online queries such as "how to optimize Fmoc deprotection in peptide synthesis" or "applications of cyclopentyl-based amino acids" highlight its relevance in solving real-world research challenges.

The synthesis of CAS No. 2648920-62-9 involves multi-step organic reactions, including amide coupling and Fmoc protection strategies, which are topics of interest in academic and industrial forums. Its methylbutanoic acid moiety further enhances solubility and metabolic stability, addressing common hurdles in prodrug development. Discussions around "green chemistry in peptide synthesis" or "scalable routes for chiral intermediates" often reference such compounds, underscoring their alignment with sustainable and cost-effective manufacturing trends.

From a commercial perspective, (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid is supplied by leading fine chemical vendors under stringent quality controls, catering to GMP-compliant production. Its applications span bioconjugation, proteomics, and structure-activity relationship (SAR) studies, making it a staple in R&D laboratories. Popular search terms like "buy Fmoc-cyclopentyl glycine derivatives" or "CAS 2648920-62-9 suppliers" reflect its market demand.

In conclusion, CAS No. 2648920-62-9 exemplifies the intersection of organic chemistry and biopharmaceutical innovation. Its versatility and specificity continue to inspire research into novel therapeutic agents, while its synthetic accessibility aligns with industrial scalability. As the scientific community explores "next-generation peptide therapeutics" and "AI-driven molecular design," compounds like this will remain pivotal in bridging theoretical research and clinical applications.